Cas no 1806056-02-9 (2-Bromo-4-bromomethyl-6-cyanobenzenesulfonyl chloride)

• Product Name: 2-Bromo-4-bromomethyl-6-cyanobenzenesulfonyl chloride
• CAS No: 1806056-02-9
• MF: C₈H₄Br₂ClNO₂S
• MW: 373.448858261108
• CID: 4982149
• Update Time: 2025-06-08

2-Bromo-4-bromomethyl-6-cyanobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-bromomethyl-6-cyanobenzenesulfonyl chloride

• Inchi： 1S/C8H4Br2ClNO2S/c9-3-5-1-6(4-12)8(7(10)2-5)15(11,13)14/h1-2H,3H2
• InChI Key： ITEPNYOGJLFORP-UHFFFAOYSA-N
• SMILES： BrC1=CC(CBr)=CC(C#N)=C1S(=O)(=O)Cl

Computed Properties

• Exact Mass: 372.79975 g/mol
• Monoisotopic Mass: 370.80180 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.3
• Molecular Weight: 373.45

Additional information on 2-Bromo-4-bromomethyl-6-cyanobenzenesulfonyl chloride

2-Bromo-4-bromomethyl-6-cyanobenzenesulfonyl chloride: A Comprehensive Overview

2-Bromo-4-bromomethyl-6-cyanobenzenesulfonyl chloride, also known by its CAS number 1806056-02-9, is a highly reactive and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its complex structure, which includes a bromine atom at the 2-position, a bromomethyl group at the 4-position, a cyano group at the 6-position, and a sulfonyl chloride group attached to the benzene ring. The presence of these functional groups makes it an invaluable building block for synthesizing a wide range of biologically active molecules and advanced materials.

The synthesis of 2-Bromo-4-bromomethyl-6-cyanobenzenesulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. These developments underscore the importance of continuous innovation in chemical synthesis to meet the growing demand for such specialized compounds.

In terms of applications, 2-Bromo-4-bromomethyl-6-cyanobenzenesulfonyl chloride has found extensive use in drug discovery programs. Its unique structure allows for the incorporation of multiple functional groups into a single molecule, facilitating the design of novel therapeutic agents with enhanced bioavailability and efficacy. For example, studies have demonstrated its utility in constructing heterocyclic frameworks that exhibit potent anti-inflammatory and anticancer activities. Furthermore, its sulfonyl chloride group makes it an excellent electrophile for nucleophilic substitution reactions, enabling the construction of diverse chemical libraries for high-throughput screening.

The compound's role in materials science is equally noteworthy. The bromine and cyano groups contribute to its electronic properties, making it a promising candidate for applications in organic electronics. Recent research has explored its potential as a precursor for synthesizing conductive polymers and organic semiconductors. These materials hold great promise for advancing technologies such as flexible displays, solar cells, and wearable electronics.

From an environmental perspective, understanding the behavior of 2-Bromo-4-bromomethyl-6-cyanobenzenesulfonyl chloride in various media is crucial for assessing its safety and sustainability. Studies have shown that it exhibits moderate persistence in aqueous environments but can be effectively degraded under specific conditions. This information is vital for developing safe handling protocols and minimizing its environmental footprint.

In conclusion, 2-Bromo-4-bromomethyl-6-cyanobenzenesulfonyl chloride stands as a testament to the ingenuity of modern chemistry. Its multifaceted structure and diverse applications continue to drive innovation across multiple disciplines. As research progresses, we can expect even more groundbreaking uses for this remarkable compound.